Cas no 61280-87-3 (D-Alaninamide, D-alanyl-N-(2-hydroxyethyl)-)
61280-87-3 structure
Product Name:D-Alaninamide, D-alanyl-N-(2-hydroxyethyl)-
CAS No:61280-87-3
MF:C8H17N3O3
MW:203.238881826401
CID:486025
PubChem ID:71397468
Update Time:2025-04-19
D-Alaninamide, D-alanyl-N-(2-hydroxyethyl)- Chemical and Physical Properties
Names and Identifiers
-
- D-Alaninamide, D-alanyl-N-(2-hydroxyethyl)-
- (2R)-2-amino-N-[(2R)-1-(2-hydroxyethylamino)-1-oxopropan-2-yl]propanamide
- D-Alanyl-N-(2-hydroxyethyl)-D-alaninamide
- DTXSID80818963
- 61280-87-3
-
- Inchi: 1S/C8H17N3O3/c1-5(9)7(13)11-6(2)8(14)10-3-4-12/h5-6,12H,3-4,9H2,1-2H3,(H,10,14)(H,11,13)/t5-,6-/m1/s1
- InChI Key: MBFPRAWPEZUDHQ-PHDIDXHHSA-N
- SMILES: O=C([C@@H](C)NC([C@@H](C)N)=O)NCCO
Computed Properties
- Exact Mass: 203.12711
- Monoisotopic Mass: 203.12699141g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 5
- Complexity: 208
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.9
- Topological Polar Surface Area: 104Ų
Experimental Properties
- PSA: 104.45
D-Alaninamide, D-alanyl-N-(2-hydroxyethyl)- Related Literature
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Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095
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Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
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Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
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Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
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